Cas no 752978-49-7 (Propanamide, 2-amino-N-[(1R)-1-phenylpropyl]-, (2R)-)

• Product Name: Propanamide, 2-amino-N-[(1R)-1-phenylpropyl]-, (2R)-
• CAS No: 752978-49-7
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 5271275
• Update Time: 2025-10-28

Propanamide, 2-amino-N-[(1R)-1-phenylpropyl]-, (2R)- Chemical and Physical Properties

Names and Identifiers

• (2R)-2-amino-N-[(1R)-1-phenylpropyl]propanamide
• Propanamide, 2-amino-N-[(1R)-1-phenylpropyl]-, (2R)-

• Inchi： 1S/C12H18N2O/c1-3-11(14-12(15)9(2)13)10-7-5-4-6-8-10/h4-9,11H,3,13H2,1-2H3,(H,14,15)/t9-,11-/m1/s1
• InChI Key： BVPRIMPISJNHNB-MWLCHTKSSA-N
• SMILES： O=C([C@@H](C)N)N[C@@H](C1C=CC=CC=1)CC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 200
• XLogP3: 1.5
• Topological Polar Surface Area: 55.1

Additional information on Propanamide, 2-amino-N-[(1R)-1-phenylpropyl]-, (2R)-

Propanamide, 2-amino-N-[(1R)-1-phenylpropyl]-, (2R) - CAS No. 752978-49-7

Propanamide, 2-amino-N-[(1R)-1-phenylpropyl]-, (2R) is a compound with the CAS registry number 752978-49-7. This compound is a derivative of propanamide and belongs to the class of amino amides. Its structure features a propanamide backbone with an amino group attached at the second carbon and a substituted phenylpropyl group as the N-substituent. The stereochemistry of the compound is specified as (2R), indicating a specific configuration at the second carbon atom.

The compound's molecular formula is C₁₀H₁₆N₂O, and its molecular weight is approximately 184.3 g/mol. It exists as a white crystalline solid under standard conditions and is sparingly soluble in water but soluble in organic solvents such as ethanol and dichloromethane. The compound's physical properties make it suitable for various applications in organic synthesis and pharmaceutical chemistry.

Propanamide, 2-amino-N-[(1R)-1-phenylpropyl]-, (2R) has gained attention in recent years due to its potential applications in drug discovery and development. Researchers have explored its role as an intermediate in the synthesis of bioactive compounds, particularly those with anti-inflammatory and analgesic properties. Studies have shown that this compound can serve as a building block for creating more complex molecules with therapeutic potential.

In terms of synthesis, Propanamide, 2-amino-N-[(1R)-1-phenylpropyl]-, (2R) can be prepared through various methods, including nucleophilic substitution and amide bond formation. One common approach involves the reaction of an appropriate amino alcohol with an acid chloride or anhydride in the presence of a base. The stereochemistry of the product can be controlled during the synthesis by using chiral starting materials or employing asymmetric catalysis techniques.

The compound's stereochemistry plays a crucial role in its biological activity. Recent studies have demonstrated that the (2R) configuration confers specific pharmacokinetic properties, such as improved absorption and bioavailability, when used as an intermediate in drug design. This has led to increased interest in this compound within the pharmaceutical industry.

Propanamide, 2-amino-N-[(1R)-1-phenylpropyl]-, (2R) has also been investigated for its potential use in materials science. Its ability to form stable amide bonds makes it a valuable component in the synthesis of polyamides and other polymer systems. Researchers have explored its use in creating biodegradable polymers for applications in packaging and biomedical devices.

In addition to its synthetic applications, this compound has been studied for its environmental impact. Research has shown that Propanamide, 2-amino-N-[(1R)-1-phenylpropyl]-, (2R) undergoes biodegradation under aerobic conditions, making it a more sustainable choice for certain industrial applications compared to traditional synthetic materials.

The latest advancements in computational chemistry have enabled researchers to predict the compound's behavior in various chemical reactions with high accuracy. Molecular modeling studies have provided insights into its electronic structure, reactivity, and interactions with biological systems. These findings have further enhanced our understanding of its potential applications across multiple disciplines.

In conclusion, Propanamide, 2-amino-N-[(1R)-1-phenylpropyl]-, (2R) is a versatile compound with significant potential in pharmaceuticals, materials science, and sustainable chemistry. Its unique properties and stereochemical configuration make it a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new applications and optimizations for this compound, its role in advancing scientific innovation is expected to grow significantly.